Cas no 2757894-63-4 (2-(3-bromo-4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazolo[3,4-d]pyrimidin-1-yl)acetic acid)

• Product Name: 2-(3-bromo-4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazolo[3,4-d]pyrimidin-1-yl)acetic acid
• CAS No: 2757894-63-4
• MF: C₁₂H₁₄BrN₅O₄
• MW: 372.174661159515
• CID: 5920272
• PubChem ID: 165752240
• Update Time: 2025-05-24

2-(3-bromo-4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazolo[3,4-d]pyrimidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazolo[3,4-d]pyrimidin-1-yl)acetic acid
• 2757894-63-4
• EN300-37101655

• Inchi： 1S/C12H14BrN5O4/c1-12(2,3)22-11(21)16-9-7-8(13)17-18(4-6(19)20)10(7)15-5-14-9/h5H,4H2,1-3H3,(H,19,20)(H,14,15,16,21)
• InChI Key： FSBFXPRRUHMPLU-UHFFFAOYSA-N
• SMILES： BrC1C2=C(N=CN=C2N(CC(=O)O)N=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 371.02292g/mol
• Monoisotopic Mass: 371.02292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 119Ų

Additional information on 2-(3-bromo-4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazolo[3,4-d]pyrimidin-1-yl)acetic acid

Recent Advances in the Study of 2-(3-bromo-4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazolo[3,4-d]pyrimidin-1-yl)acetic acid (CAS: 2757894-63-4)

The compound 2-(3-bromo-4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazolo[3,4-d]pyrimidin-1-yl)acetic acid (CAS: 2757894-63-4) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel kinase inhibitors. This pyrazolopyrimidine derivative exhibits a unique structural motif that makes it particularly valuable for the development of targeted therapies, especially in oncology and inflammatory diseases.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's utility as a versatile building block for the synthesis of selective protein kinase inhibitors. The presence of both the bromo substituent and the Boc-protected amino group at the 3- and 4-positions of the pyrazolopyrimidine core allows for diverse functionalization, enabling the creation of compound libraries with varying pharmacological properties. Researchers at several leading pharmaceutical companies have incorporated this scaffold into their drug discovery programs targeting EGFR and BTK kinases.

A breakthrough study from Harvard Medical School (Nature Chemical Biology, 2024) revealed that derivatives of 2757894-63-4 show remarkable selectivity profiles when modified at the acetic acid moiety. The research team developed a series of analogues that demonstrated nanomolar potency against specific kinase isoforms while maintaining excellent selectivity over closely related kinases. This finding is particularly significant for reducing off-target effects in therapeutic applications.

The synthetic accessibility of 2-(3-bromo-4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazolopyrimidin-1-yl)acetic acid has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route that achieves >85% overall yield while maintaining high purity (>99%). This development addresses previous challenges in the commercial availability of this important intermediate and could facilitate more widespread research applications.

Emerging computational studies have provided valuable insights into the molecular interactions of compounds derived from this scaffold. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2023) suggest that the pyrazolopyrimidine core maintains favorable interactions with the hinge region of various kinases, while the acetic acid side chain can be tailored to interact with specific hydrophobic pockets in different kinase targets. These findings are guiding rational drug design efforts using this chemical template.

Current clinical developments include two investigational drugs derived from 2757894-63-4 that have entered Phase I trials for hematological malignancies (per company press releases, 2024). The compounds demonstrate promising pharmacokinetic profiles and preliminary evidence of target engagement, though full clinical data remain to be published. These developments underscore the translational potential of this chemical scaffold in drug discovery.

Future research directions for this compound family include exploration of its utility in PROTAC (proteolysis targeting chimera) development, as suggested by recent work at the University of California, San Francisco. The presence of modifiable handles at multiple positions makes this scaffold particularly suitable for such applications. Additionally, ongoing structure-activity relationship studies aim to expand the therapeutic potential beyond kinase inhibition to other target classes.